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Compound of Interest

Compound Name: Triton X-301

Cat. No.: B082700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of Triton
X-301, a nonionic surfactant commonly used in laboratory settings. Adherence to these

procedures is critical for ensuring personnel safety and environmental protection. Triton X-301
and related compounds are known to be harmful if swallowed, cause serious eye damage, and

are very toxic to aquatic life with long-lasting effects.[1] Therefore, proper disposal is not merely

a procedural formality but a core component of responsible laboratory practice.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be familiar with the hazards

associated with Triton X-301. Always consult the Safety Data Sheet (SDS) for the most

comprehensive information.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2][3]

Hand Protection: Handle with chemical-resistant gloves. Gloves should be inspected before

use and disposed of properly after.[4]

Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact. In case

of skin contact, immediately wash the affected area with plenty of water.
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Respiratory Protection: If there is a risk of inhaling vapors or mists, use a NIOSH-approved

respirator.[4]

Step-by-Step Disposal Procedure
The primary and recommended method for the disposal of Triton X-301 is through an

approved hazardous waste disposal facility.[2][3] Do not dispose of Triton X-301 down the

drain or in regular trash.[4]

Segregation and Collection:

Collect waste Triton X-301 and any materials contaminated with it (e.g., paper towels,

pipette tips) in a designated, properly labeled, and sealed waste container.

The container must be compatible with the chemical and clearly marked as "Hazardous

Waste" with the name "Triton X-301."

Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Ensure the storage area is cool and dry.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the EHS department or contractor with a complete and accurate description of the

waste, including its composition and volume.

Documentation:

Maintain a detailed record of the amount of Triton X-301 waste generated and the date of

disposal.
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Retain all documentation provided by the hazardous waste disposal company for your

records, in accordance with institutional and regulatory requirements.

Summary of Hazard Information
For quick reference, the following table summarizes the key hazard classifications for Triton X-

series surfactants.

Hazard Classification Category Description

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[1][2]

Serious Eye Damage Category 1
Causes serious eye damage.

[1][2]

Skin Irritation Category 2 Causes skin irritation.[1]

Acute Aquatic Hazard Category 1 Very toxic to aquatic life.

Chronic Aquatic Hazard Category 1
Very toxic to aquatic life with

long lasting effects.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Triton
X-301.
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Caption: Workflow for the safe disposal of Triton X-301.

By following these procedures, researchers and laboratory personnel can ensure the safe and

environmentally responsible disposal of Triton X-301, thereby protecting themselves, their

colleagues, and the ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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